5-methyl-N-prop-2-enyl-1,3,4-thiadiazol-2-amine
Overview
Description
5-methyl-N-prop-2-enyl-1,3,4-thiadiazol-2-amine is a synthetic compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound has unique properties that make it an attractive candidate for use in different scientific studies.
Mechanism Of Action
The mechanism of action of 5-methyl-N-prop-2-enyl-1,3,4-thiadiazol-2-amine is not fully understood. However, several studies have suggested that this compound works by inhibiting the activity of certain enzymes in the body that are responsible for producing inflammatory mediators. This, in turn, reduces inflammation in the body.
Biochemical And Physiological Effects
Several studies have demonstrated the biochemical and physiological effects of 5-methyl-N-prop-2-enyl-1,3,4-thiadiazol-2-amine. This compound has been shown to reduce inflammation in the body by inhibiting the activity of certain enzymes. Additionally, it has been shown to have antioxidant properties, which help to protect the body from oxidative stress.
Advantages And Limitations For Lab Experiments
One of the advantages of using 5-methyl-N-prop-2-enyl-1,3,4-thiadiazol-2-amine in lab experiments is its unique properties. This compound has anti-inflammatory and antioxidant properties, which make it an attractive candidate for use in various scientific studies. However, one of the limitations of using this compound in lab experiments is its complex synthesis process, which makes it difficult to produce in large quantities.
Future Directions
There are several future directions for the research on 5-methyl-N-prop-2-enyl-1,3,4-thiadiazol-2-amine. One potential direction is the development of new drugs based on the properties of this compound. Additionally, further studies are needed to fully understand the mechanism of action of 5-methyl-N-prop-2-enyl-1,3,4-thiadiazol-2-amine and its potential applications in different fields. Another potential direction is the development of new synthesis methods that are more efficient and cost-effective.
In conclusion, 5-methyl-N-prop-2-enyl-1,3,4-thiadiazol-2-amine is a synthetic compound that has unique properties and potential applications in various scientific fields. The complex synthesis process of this compound and its mechanism of action are still being studied, and further research is needed to fully understand its potential applications.
Synthesis Methods
The synthesis of 5-methyl-N-prop-2-enyl-1,3,4-thiadiazol-2-amine is a complex process that involves several steps. One of the most common methods of synthesizing this compound is through the reaction of 2-amino-5-methylthiazole with acrylonitrile. This reaction is carried out in the presence of a catalyst such as potassium hydroxide. The resulting product is then treated with hydrazine hydrate to yield 5-methyl-N-prop-2-enyl-1,3,4-thiadiazol-2-amine.
Scientific Research Applications
The unique properties of 5-methyl-N-prop-2-enyl-1,3,4-thiadiazol-2-amine make it an attractive candidate for use in various scientific studies. One of the potential applications of this compound is in the field of medicinal chemistry. Several studies have shown that 5-methyl-N-prop-2-enyl-1,3,4-thiadiazol-2-amine has anti-inflammatory properties, which make it a potential candidate for the development of new drugs to treat inflammatory diseases.
properties
CAS RN |
18390-20-0 |
|---|---|
Product Name |
5-methyl-N-prop-2-enyl-1,3,4-thiadiazol-2-amine |
Molecular Formula |
C6H9N3S |
Molecular Weight |
155.22 g/mol |
IUPAC Name |
5-methyl-N-prop-2-enyl-1,3,4-thiadiazol-2-amine |
InChI |
InChI=1S/C6H9N3S/c1-3-4-7-6-9-8-5(2)10-6/h3H,1,4H2,2H3,(H,7,9) |
InChI Key |
XCPFHRXUZHWHOU-UHFFFAOYSA-N |
SMILES |
CC1=NN=C(S1)NCC=C |
Canonical SMILES |
CC1=NN=C(S1)NCC=C |
synonyms |
1,3,4-Thiadiazole, 2-(allylamino)-5-methyl- (8CI) |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
